Cas no 92210-41-8 (5,6-dimethoxy-1,2-dihydroquinazolin-2-one)

• Product Name: 5,6-dimethoxy-1,2-dihydroquinazolin-2-one
• CAS No: 92210-41-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD24555896
• CID: 3031573
• PubChem ID: 13365017
• Update Time: 2025-06-08

5,6-dimethoxy-1,2-dihydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-二甲氧基-喹唑啉-2(1H)-酮
• 5,6-dimethoxyquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 5,6-dimethoxy-
• 5,6-dimethoxy-2(1H)-quinazolinone
• 5,6-dimethoxy-2(1H)quinazolinone
• 5,6-dimethoxy-1H-quinazolin-2-one
• 2(1H)-Quinazolinone,5,6-dimethoxy-
• F15827
• 5,6-dimethoxy-1,2-dihydroquinazolin-2-one
• IDKXKBBJERCUMF-UHFFFAOYSA-N
• 92210-41-8
• CHEMBL30348
• SCHEMBL7410750
• AKOS032961519

• MDL： MFCD24555896
• Inchi： 1S/C10H10N2O3/c1-14-8-4-3-7-6(9(8)15-2)5-11-10(13)12-7/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： IDKXKBBJERCUMF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=C1C=NC(N2)=O)OC

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,6-dimethoxy-1,2-dihydroquinazolin-2-one

Comprehensive Overview of 5,6-Dimethoxy-1,2-dihydroquinazolin-2-one (CAS No. 92210-41-8): Properties, Applications, and Research Insights

5,6-Dimethoxy-1,2-dihydroquinazolin-2-one (CAS No. 92210-41-8) is a heterocyclic organic compound belonging to the quinazolinone family. This structurally unique molecule features a quinazolin-2-one core substituted with methoxy groups at the 5 and 6 positions, which significantly influences its physicochemical properties and biological activity. Researchers have shown growing interest in this compound due to its potential applications in medicinal chemistry, material science, and agrochemical development.

The dimethoxy substitution pattern on the quinazolinone scaffold enhances the compound's stability and modulates its electronic properties, making it a valuable intermediate for synthesizing more complex derivatives. Recent studies highlight its role as a precursor for pharmacologically active molecules, particularly those targeting neurological disorders and metabolic diseases. The compound's CAS number 92210-41-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance across international markets.

In the context of current scientific trends, 5,6-dimethoxy-1,2-dihydroquinazolin-2-one has gained attention for its potential in green chemistry applications. Researchers are exploring its use as a building block for sustainable materials and biodegradable polymers, aligning with global efforts to reduce environmental impact. The compound's structural features make it suitable for metal-organic frameworks (MOFs) development, a hot topic in materials science for gas storage and separation technologies.

From a synthetic chemistry perspective, the quinazolinone derivatives have demonstrated remarkable versatility. The presence of methoxy groups at specific positions allows for selective functionalization, enabling the creation of diverse molecular architectures. This characteristic has positioned CAS 92210-41-8 as a valuable scaffold in drug discovery programs, particularly for designing selective enzyme inhibitors and receptor modulators.

Analytical characterization of 5,6-dimethoxy-1,2-dihydroquinazolin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The crystalline nature of this compound, as revealed by single-crystal X-ray diffraction studies, provides valuable insights into its molecular packing and intermolecular interactions.

In pharmaceutical research, the quinazolinone pharmacophore has been associated with diverse biological activities. While 92210-41-8 itself may not be biologically active, its derivatives show promise in addressing current healthcare challenges, including antimicrobial resistance and chronic inflammatory conditions. Researchers are particularly interested in modifying the dihydroquinazolinone core to develop novel therapeutic agents with improved efficacy and safety profiles.

The compound's stability under various conditions makes it suitable for high-throughput screening applications. Pharmaceutical companies are increasingly utilizing CAS 92210-41-8 as a starting material for combinatorial chemistry approaches, accelerating the discovery of new drug candidates. Its compatibility with modern flow chemistry techniques further enhances its utility in industrial-scale synthesis.

From a regulatory standpoint, 5,6-dimethoxy-1,2-dihydroquinazolin-2-one is not classified as hazardous under current chemical safety guidelines. However, proper handling procedures should always be followed in laboratory settings. The compound's Safety Data Sheet (SDS) provides essential information about storage conditions, personal protective equipment, and emergency measures, ensuring safe usage in research environments.

Recent advancements in computational chemistry have enabled more efficient exploration of quinazolinone derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses help predict the biological potential of compounds derived from 92210-41-8, reducing the need for extensive experimental screening. These in silico approaches align with the growing demand for cost-effective drug discovery methods.

The global market for specialty chemicals like 5,6-dimethoxy-1,2-dihydroquinazolin-2-one continues to expand, driven by increasing R&D investments in pharmaceuticals and advanced materials. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Quality control measures, including HPLC purity analysis and residual solvent testing, ensure consistency across batches.

Future research directions for CAS 92210-41-8 may explore its potential in photopharmacology, where light-sensitive derivatives could enable precise control of drug activity. Additionally, its application in organic electronics as a component of semiconducting materials represents an exciting frontier. The compound's electron-rich aromatic system and tunable properties make it attractive for developing next-generation optoelectronic devices.

In academic settings, 5,6-dimethoxy-1,2-dihydroquinazolin-2-one serves as an excellent teaching tool for demonstrating heterocyclic chemistry principles and structure-property relationships. Its well-defined reactivity patterns make it ideal for undergraduate and graduate laboratory courses focusing on organic synthesis and characterization techniques.

As the scientific community continues to investigate quinazolinone-based compounds, 92210-41-8 remains a valuable reference material and synthetic intermediate. Its combination of structural features and chemical versatility ensures its ongoing relevance across multiple disciplines, from medicinal chemistry to materials science. Researchers and industry professionals alike recognize its potential to contribute to innovations addressing some of today's most pressing scientific challenges.